Cas no 2034585-68-5 (Ethanediamide, N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-furanylmethyl)-)

• Product Name: Ethanediamide, N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-furanylmethyl)-
• CAS No: 2034585-68-5
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 6564286
• Update Time: 2025-07-01

Ethanediamide, N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-furanylmethyl)-

• Inchi： 1S/C13H18N2O4/c16-11(9-3-4-9)5-6-14-12(17)13(18)15-8-10-2-1-7-19-10/h1-2,7,9,11,16H,3-6,8H2,(H,14,17)(H,15,18)
• InChI Key： DQBHXIBKSWHIIT-UHFFFAOYSA-N
• SMILES： C(NCCC(C1CC1)O)(=O)C(NCC1=CC=CO1)=O

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• pka: 12.04±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethanediamide, N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-furanylmethyl)-

Ethanediamide, N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-furanylmethyl): A Comprehensive Overview

Ethanediamide, N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-furanylmethyl), with the CAS number 2034585-68-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group with a furan moiety, making it a versatile building block for various chemical applications. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

The synthesis of Ethanediamide, N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-furanylmethyl) involves a multi-step process that typically begins with the preparation of the cyclopropane ring. This is often achieved through the use of Simmons-Smith reagents or other cyclopropanation techniques. The subsequent steps involve the introduction of the furan group and the amide functionality, which are critical for the compound's reactivity and solubility properties. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound.

One of the most promising applications of this compound is in the field of drug delivery. The presence of the hydroxyl group in the cyclopropane ring allows for easy functionalization, enabling the attachment of various bioactive molecules. Recent studies have demonstrated that this compound can serve as a carrier for anti-cancer drugs, enhancing their solubility and bioavailability. Additionally, its ability to form stable complexes with metal ions makes it a valuable component in chelation therapy.

In terms of material science, Ethanediamide, N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-furanylmethyl) has shown potential as a precursor for polymeric materials with tailored properties. Its amide groups can participate in hydrogen bonding, which is crucial for forming robust polymer networks. Recent research has focused on incorporating this compound into biodegradable polymers for use in biomedical devices and packaging materials.

The unique electronic properties of this compound also make it an interesting candidate for use in organic electronics. The conjugated system formed by the furan ring and the amide groups can facilitate charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Scientists are currently investigating its performance under different operating conditions to assess its suitability for these technologies.

From an environmental perspective, Ethanediamide, N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-furanylmethyl) has been studied for its biodegradability and toxicity profile. Initial findings suggest that it is relatively non-toxic to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial processes. However, further studies are needed to fully understand its long-term environmental impact.

In conclusion, Ethanediamide, N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-furanylmethyl) is a multifaceted compound with a wide range of potential applications across various industries. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As new research continues to emerge, this compound is expected to play an increasingly important role in advancing modern chemistry and materials science.